2-(Chloromethyl)oxazolo[5,4-b]pyridine
Overview
Description
2-(Chloromethyl)oxazolo[5,4-b]pyridine is a useful research compound. Its molecular formula is C7H5ClN2O and its molecular weight is 168.58 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Novel Derivatives
2-(Chloromethyl)oxazolo[5,4-b]pyridine has been utilized in the synthesis of previously unknown derivatives. It serves as a key component in the nucleophilic substitution with various amines and cyclic amides to produce 2-aminomethyloxazolo[5,4-b]pyridine derivatives (Palamarchuk et al., 2019).
Chemistry of Heterocycles
This chemical is integral in the advances in the chemistry of heterocycles that incorporate oxazolo[5,4-b]pyridine skeletons. Its reactivity and the synthetic evaluation of oxazolopyridines highlight its significance in organic and medicinal chemistry (Monier et al., 2020).
Development of Heterocyclic Compounds
It plays a crucial role in the preparation of 2-heterocyclicalkylthiooxazolo[5,4-b]pyridines, which are used to synthesize fused triheterocyclic compounds (Ghattas & Moustafa, 2000).
Molecular Modeling and Antimicrobial Activity
In a study focusing on molecular modeling and antimicrobial activities, derivatives of 2-(substituted)oxazolo[5,4-b]pyridine demonstrated strong antimicrobial activities, making it a significant component in the design of new biological agents (Celik et al., 2021).
Photophysical Properties
Research into the photophysical properties of various compounds includes the study of derivatives of oxazolo[5,4-b]pyridine. This research aids in understanding the relationship between the structure of these compounds and their photophysical properties (Shatsauskas et al., 2019).
Synthesis of Novel Heterocyclic Systems
This chemical is also used in the synthesis of oxazolo[5,4-d][1,2,4]triazolo[4,3-a]pyrimidines, representing a new class of heterocyclic compounds. This highlights its utility in expanding the variety of known heterocyclic systems (Akbarzadeh et al., 2016).
Properties
IUPAC Name |
2-(chloromethyl)-[1,3]oxazolo[5,4-b]pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5ClN2O/c8-4-6-10-5-2-1-3-9-7(5)11-6/h1-3H,4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FMLJXKGVLLGVBS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(N=C1)OC(=N2)CCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90653327 | |
Record name | 2-(Chloromethyl)[1,3]oxazolo[5,4-b]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90653327 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
168.58 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1092352-10-7 | |
Record name | 2-(Chloromethyl)[1,3]oxazolo[5,4-b]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90653327 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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